Cas no 305849-88-1 ((2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile)

• Product Name: (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile
• CAS No: 305849-88-1
• MF: C₁₇H₁₃N₃O₂
• MW: 291.304023504257
• CID: 5165530
• Update Time: 2025-06-08

(2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Benzoimidazol-2-yl)-3-(3-hydroxy-4-methoxy-phenyl)-acrylonitrile
• 2-(1H-benzimidazol-2-yl)-3-(3-hydroxy-4-methoxyphenyl)acrylonitrile
• 1H-Benzimidazole-2-acetonitrile, α-[(3-hydroxy-4-methoxyphenyl)methylene]-
• (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile

• Inchi： 1S/C17H13N3O2/c1-22-16-7-6-11(9-15(16)21)8-12(10-18)17-19-13-4-2-3-5-14(13)20-17/h2-9,21H,1H3,(H,19,20)
• InChI Key： CFOZJPCSQAQOFS-UHFFFAOYSA-N
• SMILES： C(C1=NC2=CC=CC=C2N1)(C#N)=CC1C=CC(OC)=C(O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile

Recent Advances in the Study of (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile (CAS: 305849-88-1)

The compound (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile, with the CAS number 305849-88-1, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzimidazole and methoxyphenyl moieties, exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer research. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic applications, making it a compound of considerable interest for further investigation.

One of the key areas of focus in recent research has been the synthesis and optimization of 305849-88-1. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of the (2E)-configuration in maintaining the compound's biological activity, as isomerization to the (2Z)-form resulted in a significant loss of potency. This finding underscores the need for precise synthetic control to ensure the compound's efficacy in subsequent biological assays.

In terms of biological activity, 305849-88-1 has demonstrated potent inhibitory effects on key inflammatory mediators such as NF-κB and COX-2. A 2024 study in Biochemical Pharmacology revealed that the compound effectively suppresses the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Moreover, the hydroxy-methoxyphenyl group was identified as a critical pharmacophore for this activity, providing a structural basis for future derivatization efforts aimed at enhancing selectivity and reducing off-target effects.

Another exciting development is the exploration of 305849-88-1 in oncology research. Preliminary in vitro studies have shown that the compound induces apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of the intrinsic apoptotic pathway. A recent paper in Cancer Research (2024) reported that 305849-88-1 synergizes with conventional chemotherapeutic agents, such as doxorubicin, to enhance cytotoxicity while minimizing side effects. These findings position the compound as a promising candidate for combination therapy in cancer treatment.

Despite these advancements, challenges remain in the clinical translation of 305849-88-1. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, more comprehensive in vivo studies are needed to validate its safety and efficacy in animal models before progressing to human trials.

In conclusion, (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enenitrile (305849-88-1) represents a versatile scaffold with significant potential in both anti-inflammatory and anticancer therapy. Recent research has shed light on its synthesis, mechanism of action, and therapeutic applications, paving the way for future studies aimed at optimizing its pharmacological profile. As the field continues to evolve, this compound is likely to remain a focal point of interest for researchers seeking to develop novel small-molecule therapeutics.